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Compound of Interest

Compound Name: TAMRA DBCO, 5-isomer

Cat. No.: B15554467 Get Quote

This guide provides an in-depth overview of the safety, handling, and application of 5-

Carboxytetramethylrhodamine-Dibenzocyclooctyne (TAMRA DBCO 5-isomer), a fluorescent

probe widely utilized in bioconjugation and cellular imaging. The information is intended for

researchers, scientists, and professionals in the field of drug development and biomedical

research.

Chemical and Physical Properties
TAMRA DBCO 5-isomer is a derivative of the fluorescent dye tetramethylrhodamine (TAMRA),

functionalized with a dibenzocyclooctyne (DBCO) group. This modification enables its use in

copper-free click chemistry, a bioorthogonal reaction that allows for the specific labeling of

azide-containing biomolecules in complex biological systems.

Table 1: Physicochemical Properties of TAMRA DBCO 5-isomer

Property Value

Molecular Formula C₅₂H₅₄N₆O₈[1]

Excitation Maximum (λex) ~553 nm[1]

Emission Maximum (λem) ~575 nm[1]

Extinction Coefficient 92,000 cm⁻¹M⁻¹[2]

Solubility Soluble in DMSO, DMF, MeOH[2]
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Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for TAMRA DBCO 5-isomer is not consistently

available across all suppliers, general safety precautions for similar rhodamine-based dyes and

cyclooctyne reagents should be strictly followed. The primary hazards are associated with

inhalation, skin/eye contact, and ingestion.

Table 2: Hazard Identification and Precautionary Measures

Hazard Description Precautionary Measures

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[3]

Avoid breathing dust. Ensure

adequate ventilation and use

respiratory protection if

necessary.[3]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[3]

Wear protective gloves and

clothing. Wash skin thoroughly

with soap and water after

handling.[3]

Eye Contact May cause eye irritation.[3]
Wear safety glasses with side-

shields.[3]

Ingestion
May be harmful if swallowed.

[3]

Do not ingest. Wash hands

before eating or drinking.

In case of exposure:

Inhalation: Move to fresh air.

Skin contact: Wash off with soap and plenty of water.

Eye contact: Flush eyes with water as a precaution.

Ingestion: Rinse mouth with water.

Handling and Storage
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Proper handling and storage are critical to maintain the stability and reactivity of TAMRA DBCO

5-isomer.

Table 3: Storage and Handling Guidelines

Condition Recommendation Rationale

Storage Temperature Store at -20°C.[1][4][5][6]

Minimizes degradation of the

fluorescent dye and the

reactive DBCO group.

Light Exposure

Store in the dark and avoid

prolonged exposure to light.[4]

[5][7]

TAMRA is a fluorophore and

can be susceptible to

photobleaching.

Moisture
Store in a dry environment;

desiccate.[4][5]

The compound can be

sensitive to moisture, which

may affect its stability and

reactivity.

Shipping

Can be shipped at ambient

temperature for up to 3 weeks.

[4][5][7]

Short-term exposure to

ambient temperatures does

not significantly impact the

compound's integrity.

Shelf Life
12 to 24 months when stored

correctly.[4][5][6]

Ensures optimal performance

in experimental applications.

Reactivity and Stability
The key feature of TAMRA DBCO 5-isomer is its ability to participate in Strain-Promoted Azide-

Alkyne Cycloaddition (SPAAC), a type of copper-free click chemistry.[1]

Reactivity: The DBCO moiety reacts specifically and efficiently with azide-functionalized

molecules to form a stable triazole linkage.[1][2] This reaction is bioorthogonal, meaning it

does not interfere with native biological processes.

Stability: The compound is stable under recommended storage conditions.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://axispharm.com/product/tamra-dbco-5-isomer/
https://www.lumiprobe.com/p/tamra-dbco-5
https://www.lunanano.ca/product-page/tamra-dbco-5-isomer-1
https://tenovapharma.com/products/5-tamra-dbco
https://www.lumiprobe.com/p/tamra-dbco-5
https://www.lunanano.ca/product-page/tamra-dbco-5-isomer-1
https://www.lumiprobe.com/p/tamra-azide-5?_locale=en
https://www.lumiprobe.com/p/tamra-dbco-5
https://www.lunanano.ca/product-page/tamra-dbco-5-isomer-1
https://www.lumiprobe.com/p/tamra-dbco-5
https://www.lunanano.ca/product-page/tamra-dbco-5-isomer-1
https://www.lumiprobe.com/p/tamra-azide-5?_locale=en
https://www.lumiprobe.com/p/tamra-dbco-5
https://www.lunanano.ca/product-page/tamra-dbco-5-isomer-1
https://tenovapharma.com/products/5-tamra-dbco
https://axispharm.com/product/tamra-dbco-5-isomer/
https://axispharm.com/product/tamra-dbco-5-isomer/
https://vectorlabs.com/products/tamra-dbco-a131/
https://www.peptide.com/custdocs/MSDS%20CTZ032%205-TAMRA-SE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatibilities: Avoid strong oxidizing agents and strong acids.[3]

Hazardous Decomposition Products: Under fire conditions, may decompose to form oxides

of carbon (CO, CO₂) and nitrogen (NOx).[3]

Experimental Protocols and Applications
TAMRA DBCO 5-isomer is a versatile tool for fluorescently labeling a wide range of

biomolecules, including proteins, nucleic acids, and glycans, both in vitro and in living systems.

General Experimental Workflow for Labeling Azide-
Modified Proteins
This protocol outlines a general procedure for labeling a protein containing an azide group with

TAMRA DBCO 5-isomer.

Reagent Preparation:

Prepare a stock solution of TAMRA DBCO 5-isomer (e.g., 1-10 mM) in anhydrous DMSO.

Prepare the azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4). Ensure the

buffer is free of any azide-containing compounds.

Labeling Reaction:

Add the TAMRA DBCO 5-isomer stock solution to the protein solution. The molar excess

of the dye will depend on the protein and the desired degree of labeling and should be

optimized empirically. A 5- to 20-fold molar excess is a common starting point.

Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The reaction

time may require optimization. Protect the reaction from light.

Purification:

Remove the unreacted dye from the labeled protein using size exclusion chromatography

(e.g., a desalting column), dialysis, or spin filtration.

Characterization:
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Determine the degree of labeling (DOL) by measuring the absorbance of the protein (e.g.,

at 280 nm) and the TAMRA dye (at ~553 nm).

Confirm the successful conjugation and purity of the labeled protein using SDS-PAGE with

in-gel fluorescence scanning.

Visualizing the SPAAC Reaction and Experimental
Workflow
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Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of TAMRA DBCO.
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Caption: General workflow for labeling azide-modified proteins with TAMRA DBCO.

Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal regulations.

[3] It is recommended to consult with your institution's environmental health and safety office

for specific guidelines on chemical waste disposal. Do not allow the product to enter drains.

Conclusion
TAMRA DBCO 5-isomer is a powerful tool for fluorescent labeling in biological research. Its

bright fluorescence and participation in copper-free click chemistry make it suitable for a variety

of applications, including live-cell imaging.[1] Adherence to proper safety, handling, and storage

protocols is essential to ensure the integrity of the reagent and the safety of laboratory

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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